Cas no 1402238-36-1 (2-Methyl-4-sulfamoylphenylboronic acid)

• Product Name: 2-Methyl-4-sulfamoylphenylboronic acid
• CAS No: 1402238-36-1
• MF: C₇H₁₀BNO₄S
• MW: 215.034600734711
• MDL: MFCD19684107
• CID: 3043130
• PubChem ID: 56776662
• Update Time: 2025-10-30

2-Methyl-4-sulfamoylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-sulfamoylphenylboronic acid
• SB79352
• 1402238-36-1
• DTXSID001239274
• Boronic acid, B-[4-(aminosulfonyl)-2-methylphenyl]-
• 2-Methyl-4-sulphamoylbenzeneboronic acid
• B-[4-(Aminosulfonyl)-2-methylphenyl]boronic acid
• CGC23836
• SCHEMBL15751431
• (2-methyl-4-sulfamoylphenyl)boronic acid
• MFCD19684107
• BS-21400
• CS-0178634
• 816-335-8
• B-(4-(Aminosulfonyl)-2-methylphenyl)boronic acid

• MDL： MFCD19684107
• Inchi： 1S/C7H10BNO4S/c1-5-4-6(14(9,12)13)2-3-7(5)8(10)11/h2-4,10-11H,1H3,(H2,9,12,13)
• InChI Key： BSLOFCDDCNUTDZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=C(C)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 215.0423591g/mol
• Monoisotopic Mass: 215.0423591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-Methyl-4-sulfamoylphenylboronic acid

Introduction to 2-Methyl-4-sulfamoylphenylboronic Acid (CAS No. 1402238-36-1)

2-Methyl-4-sulfamoylphenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. With the CAS number 1402238-36-1, this compound represents a unique structural motif that combines a phenyl ring substituted with both a methyl group and a sulfamoyl moiety, linked to a boronic acid functional group. The boronic acid moiety is particularly noteworthy, as it serves as a versatile handle for various chemical transformations, including Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules.

The presence of the sulfamoyl group introduces additional reactivity and functionality to the molecule, making it a valuable intermediate in the synthesis of sulfonamides and other heterocyclic compounds. Sulfonamides are a class of compounds with broad biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. Therefore, 2-methyl-4-sulfamoylphenylboronic acid holds promise as a building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of boronic acids in medicinal chemistry due to their ability to form stable complexes with various biological targets. For instance, boron-containing compounds have been explored as potential treatments for osteoporosis and cancer. The boronic acid group can interact with metal ions and other biomolecules, leading to the development of targeted therapies. This property makes 2-methyl-4-sulfamoylphenylboronic acid an attractive candidate for further investigation in drug discovery.

The synthesis of 2-methyl-4-sulfamoylphenylboronic acid typically involves multi-step organic transformations, starting from readily available aromatic precursors. The introduction of the sulfamoyl group often requires nucleophilic substitution reactions or condensation reactions with sulfonyl chlorides or sulfonyl azides. The final step involves the introduction of the boronic acid functionality, which can be achieved through lithiation followed by reaction with trialkyl borates or through direct borylation methods.

One of the key challenges in working with 2-methyl-4-sulfamoylphenylboronic acid is its sensitivity to hydrolysis and oxidation. Boronic acids are known to be susceptible to degradation under acidic or oxidative conditions, which can limit their utility in certain applications. To mitigate these issues, researchers often employ stabilizing agents or perform reactions under inert conditions. Additionally, protecting groups may be employed to mask the boronic acid functionality during synthetic steps that require harsh conditions.

Recent advancements in synthetic methodology have improved the accessibility of 2-methyl-4-sulfamoylphenylboronic acid and related derivatives. For example, transition-metal-catalyzed borylation reactions have enabled the direct introduction of boronic acids onto aromatic rings with high selectivity and efficiency. These methods have significantly streamlined the synthesis of complex boron-containing compounds and have opened up new avenues for drug discovery.

The applications of 2-methyl-4-sulfamoylphenylboronic acid extend beyond pharmaceuticals into materials science and catalysis. Boronic acids are known to participate in self-assembling processes and can be used to create functional materials with unique properties. For instance, they have been employed in the design of supramolecular structures and as components in organic electronic devices.

In conclusion, 2-methyl-4-sulfamoylphenylboronic acid (CAS No. 1402238-36-1) is a versatile compound with significant potential in pharmaceutical research and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and functional materials. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand further, driving innovation in multiple scientific disciplines.